N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C22H21ClN4O3S
• Molecular Weight: 456.9 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21ClN4O3S/c1-4-27-21(18-10-14-6-5-7-17(29-3)20(14)30-18)25-26-22(27)31-12-19(28)24-16-11-15(23)9-8-13(16)2/h5-11H,4,12H2,1-3H3,(H,24,28)
• InChI Key: JSNOAEJBWJOCHT-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=CC(=C2)Cl)C)C3=CC4=C(O3)C(=CC=C4)OC

Description

N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, also known as CEM-102, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CEM-102 is a member of the triazole family of compounds, which are known for their antimicrobial properties.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves inhibition of bacterial protein synthesis. Specifically, N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide binds to the 50S subunit of the bacterial ribosome, which prevents the formation of peptide bonds and ultimately leads to inhibition of protein synthesis.
Biochemical and Physiological Effects:
N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have minimal toxicity in animal studies. Additionally, N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have good pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its broad-spectrum antimicrobial activity. Additionally, N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to have good pharmacokinetic properties, which makes it an attractive candidate for further development. However, one limitation of N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is its relatively low potency compared to other antimicrobial agents.

Future Directions

There are several potential future directions for N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide research. One area of interest is the development of combination therapies that include N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. Additionally, there is potential for the development of N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide as a topical agent for the treatment of skin infections. Finally, there is potential for the development of N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide as a treatment for fungal infections.
Conclusion:
In conclusion, N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a novel compound with potential therapeutic applications. Its broad-spectrum antimicrobial activity and good pharmacokinetic properties make it an attractive candidate for further development. While there are limitations to its use, there are also numerous potential future directions for research on N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves a multi-step process that starts with the reaction of 5-chloro-2-methylphenylamine with ethyl 2-chloroacetate. This reaction produces N-(5-chloro-2-methylphenyl)-2-chloroacetamide, which is then reacted with sodium methoxide to produce N-(5-chloro-2-methylphenyl)-2-methoxyacetamide. The final step involves the reaction of N-(5-chloro-2-methylphenyl)-2-methoxyacetamide with 4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazole-3-thiol to produce N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the main areas of research has been its antimicrobial properties. N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to be effective against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). Additionally, N-(5-chloro-2-methylphenyl)-2-{[4-ethyl-5-(7-methoxy-1-benzofuran-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to be effective against certain fungal infections, such as Candida albicans.